Cas no 16181-64-9 (Pseudourea,2-[2-(methylamino)ethyl]-2-thio-, dihydrobromide (8CI))
16181-64-9 structure
Product Name:Pseudourea,2-[2-(methylamino)ethyl]-2-thio-, dihydrobromide (8CI)
CAS No:16181-64-9
MF:C4H13Br2N3S
MW:295.039117574692
CID:173142
PubChem ID:204334
Update Time:2025-04-19
Pseudourea,2-[2-(methylamino)ethyl]-2-thio-, dihydrobromide (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Pseudourea,2-[2-(methylamino)ethyl]-2-thio-, dihydrobromide (8CI)
- 2-(methylamino)ethyl carbamimidothioate,dihydrobromide
- N-Methyl-beta-aminoaethyl-isothiuronium dihydrobromid
- DTXSID60167244
- Carbamimidothioic acid, 2-(methylamino)ethyl ester, dihydrobromide
- N-Methyl-beta-aminoaethyl-isothiuronium dihydrobromid [German]
- Pseudourea, 2-(2-(methylamino)ethyl)-2-thio-, dihydrobromide
- S-(2-(Methylamino)ethyl)pseudothiourea dihydrobromide
- 16181-64-9
- 2-(2-(Methylamino)ethyl)-2-thiopseudourea dihydrobromide
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- Inchi: 1S/C4H11N3S.2BrH/c1-7-2-3-8-4(5)6;;/h7H,2-3H2,1H3,(H3,5,6);2*1H
- InChI Key: LCWOXLKELBVFAA-UHFFFAOYSA-N
- SMILES: Br.Br.S(C(=N)N)CCNC
Computed Properties
- Exact Mass: 292.91979
- Monoisotopic Mass: 292.91969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 73.7
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 61.9
Pseudourea,2-[2-(methylamino)ethyl]-2-thio-, dihydrobromide (8CI) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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